1-[5-Bromo-1-(2-trimethylsilylethoxymethyl)-1,2,4-triazol-3-yl]-N,N-dimethylmethanamine
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Overview
Description
The compound is a derivative of 1,2,4-triazole, which is a class of heterocyclic compounds containing a five-membered ring with three nitrogen atoms and two carbon atoms . The presence of a bromine atom and a trimethylsilyl group suggests that it could be used in various organic synthesis reactions.
Molecular Structure Analysis
The InChI code provided suggests that the compound has a molecular weight of 278.22 . It contains a 1,2,4-triazole ring substituted with a bromine atom and a trimethylsilyl group.Physical and Chemical Properties Analysis
Based on the InChI code, the compound is a solid at room temperature . Other physical and chemical properties such as melting point, boiling point, solubility, etc., are not available from the information provided.Scientific Research Applications
Brominated Compounds and Silyl Groups in Synthesis
Brominated compounds are valuable intermediates in organic synthesis due to their reactivity, which allows for further functional group transformations. For example, brominated trihalomethylenones have been explored as precursors in the synthesis of various heterocycles, demonstrating the versatility of brominated intermediates in constructing complex molecules (Martins et al., 2013). Similarly, the use of bromo(methoxy)methyltrimethylsilane in the synthesis of silyl heterocycles highlights the role of silyl groups in the formation of five-membered heterocycles, illustrating the utility of silyl-containing reagents in organic synthesis (Degl'innocenti et al., 2006).
Triazole Derivatives
Triazoles are another class of compounds with significant scientific interest, often synthesized through click chemistry approaches. They serve in various applications, from medicinal chemistry to materials science. The direct silylation of 1,3-azoles, for instance, provides an efficient method to obtain trimethylsilyl derivatives, which can be useful in further synthetic steps or in modifying the properties of the molecules for specific applications (Zarudnitskii et al., 2006).
Safety and Hazards
Properties
IUPAC Name |
1-[5-bromo-1-(2-trimethylsilylethoxymethyl)-1,2,4-triazol-3-yl]-N,N-dimethylmethanamine |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H23BrN4OSi/c1-15(2)8-10-13-11(12)16(14-10)9-17-6-7-18(3,4)5/h6-9H2,1-5H3 |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
IWNAOOOCNYIRKQ-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN(C)CC1=NN(C(=N1)Br)COCC[Si](C)(C)C |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H23BrN4OSi |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
335.32 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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